Cas no 161308-39-0 (Guanosine, 5'-[hydrogen(phosphonomethyl)phosphonate], sodium salt (9CI))

Guanosine, 5'-[hydrogen(phosphonomethyl)phosphonate], sodium salt (9CI) Properties

Names and Identifiers

• Guanosine, 5'-[hydrogen(phosphonomethyl)phosphonate], sodium salt (9CI)
• α,β-METHYLENEGUANOSINE 5'-DIPHOSPHATE SODIUM SALT
• A,B-methyleneguanosine 5'-diphosphate,*sodium
• GMPCP,SODIUM SALT
• GPCP SODIUM SALT
• GPCP
• GMPCP
• GMPCP, SODIUM SALT
• α,β-Methyleneguanosine 5′-diphosphate
• ALPHA,BETA-METHYLENEGUANOSINE 5'-DIPHOSPHATE SODIUM SALT
• GUANOSINE-5'-[(ALPHA,BETA)-METHYLENO]DIPHOSPHATE, SODIUM SALT
• 161308-39-0
• disodium;[(2R,3S,4R,5R)-5-(2-amino-6-oxo-1H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-[[hydroxy(oxido)phosphoryl]methyl]phosphinate
• Guanosine,5'-[hydrogen(phosphonomethyl)phosphonate],sodium salt(9ci)
• MZSIYHSOBHJEJS-IDIVVRGQSA-L
• alpha,beta-Methyleneguanosine 5'-diphosphate sodium salt
• α,β-methyleneguanosine 5'-diphosphate sodium salt
• +Expand

• InChIKey： MZSIYHSOBHJEJS-IDIVVRGQSA-L
• Inchi： InChI=1S/C11H17N5O10P2.2Na/c12-11-14-8-5(9(19)15-11)13-2-16(8)10-7(18)6(17)4(26-10)1-25-28(23,24)3-27(20,21)22;;/h2,4,6-7,10,17-18H,1,3H2,(H,23,24)(H2,20,21,22)(H3,12,14,15,19);;/q;2*+1/p-2/t4-,6-,7-,10-;;/m1../s1
• SMILES： [Na].[Na].OP([O-])(=O)CP([O-])(=O)OC[C@@H]1[C@@H](O)[C@@H](O)[C@@H](O1)N2C3C(N=C2)=C(=O)N=C(N)N=3

Computed Properties

• Exact Mass: 485.00900
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 6
• Monoisotopic Mass: 485.009
• Heavy Atom Count: 30
• Complexity: 750
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• Topological Polar Surface Area: 245A^2

Experimental Properties

• LogP: -0.88420
• PSA: 268.62000